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Compound Name: Metyltetraprole
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Metyltetraprole: A Comparative Safety Profile for
Non-Target Organisms

A new generation strobilurin fungicide, Metyltetraprole, demonstrates a favorable safety profile
for a range of non-target organisms when compared to other widely used fungicides in the
same class, Azoxystrobin and Pyraclostrobin. This guide provides a comparative analysis of
their ecotoxicological data, details the experimental methodologies used for these
assessments, and visualizes the underlying mode of action and experimental workflows.

Metyltetraprole, a novel fungicide developed by Sumitomo Chemical, belongs to the Quinone
outside Inhibitor (Qol) group of fungicides, which act by inhibiting the mitochondrial respiration
in fungi.[1] While highly effective against fungal pathogens, the potential impact of fungicides
on non-target organisms is a critical aspect of their environmental risk assessment. This guide
synthesizes available data to offer a comparative overview of the safety of Metyltetraprole.

Comparative Ecotoxicity Data

The following table summarizes the acute toxicity of Metyltetraprole and two other prominent
strobilurin fungicides, Azoxystrobin and Pyraclostrobin, to a variety of non-target organisms.
The data is presented as LD50 (Lethal Dose, 50%) for terrestrial organisms and LC50 (Lethal
Concentration, 50%) or EC50 (Effective Concentration, 50%) for aquatic organisms. Higher
values indicate lower toxicity.
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Organism . . Metyltetrapr Azoxystrobi Pyraclostro
Species Endpoint .
Group ole n bin
Bobwhite
Bird Qualil Acute Oral >2250 >2000 >2000
irds
(Colinus LD50 mg/kg[1] mg/kg[2] mg/kg[3]
virginianus)
Mallard Duck
(Anas Acute Oral No data >2000 >2000
platyrhnynchos  LD50 available mg/kg[2] mg/kg[3]
)
Rainbow
] Trout No data 0.47-1.76 0.00616
Fish 96-hour LC50 )
(Oncorhynch available mg/L[2][4] mg/L[5]
us mykiss)
Bluegill
Sunfish No data
] 96-hour LC50 ) 1.1 mg/L[6] 0.011 mg/L[7]
(Lepomis available
macrochirus)
Carp
) No data No data
(Cyprinus 96-hour LC50 ] 4.2 mg/L[4] )
) available available
carpio)
) Water Flea
Aquatic ) 48-hour No data 0.28-0.83 0.0157
(Daphnia )
Invertebrates EC50 available mg/L[2][4] mg/L[5]
magna)
) ] Acute No data >200 p g/lbee  >100 p g/bee
Honeybees Apis mellifera ]
Contact LD50  available [2][4] [8]
) ) Acute Oral No data >25 p g/bee No data
Apis mellifera ) ]
LD50 available [2] available
o ) No data No data
Earthworms Eisenia fetida  14-day LC50 ] 283 mg/kg[2] )
available available
© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.sumitomo-chem.co.jp/english/rd/report/2024E_2.pdf
https://cdn.prod.website-files.com/64a41d7fe20bb4386d083a33/66b0d55ea7dd0ca4de83be59_MSDS%20For%20Azoxystorbin.pdf
https://ec.europa.eu/food/plant/pesticides/eu-pesticides-database/backend/api/active_substance/download/638
https://cdn.prod.website-files.com/64a41d7fe20bb4386d083a33/66b0d55ea7dd0ca4de83be59_MSDS%20For%20Azoxystorbin.pdf
https://ec.europa.eu/food/plant/pesticides/eu-pesticides-database/backend/api/active_substance/download/638
https://cdn.prod.website-files.com/64a41d7fe20bb4386d083a33/66b0d55ea7dd0ca4de83be59_MSDS%20For%20Azoxystorbin.pdf
https://apparentag.com.au/documents/msds/Apparent-Azoxystrobin-Extra-SDS-0221.pdf
https://download.basf.com/p1/000000000030161447_SDS_CPA_00/en_UN/Pyraclostrobin_Technical_30161447_SDS_CPA_00_en_2-0.pdf
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2FCollection%2FH113-7-2007-2E.pdf
https://academic.oup.com/etc/article-abstract/32/7/1516/7736331?redirectedFrom=PDF
https://apparentag.com.au/documents/msds/Apparent-Azoxystrobin-Extra-SDS-0221.pdf
https://cdn.prod.website-files.com/64a41d7fe20bb4386d083a33/66b0d55ea7dd0ca4de83be59_MSDS%20For%20Azoxystorbin.pdf
https://apparentag.com.au/documents/msds/Apparent-Azoxystrobin-Extra-SDS-0221.pdf
https://download.basf.com/p1/000000000030161447_SDS_CPA_00/en_UN/Pyraclostrobin_Technical_30161447_SDS_CPA_00_en_2-0.pdf
https://cdn.prod.website-files.com/64a41d7fe20bb4386d083a33/66b0d55ea7dd0ca4de83be59_MSDS%20For%20Azoxystorbin.pdf
https://apparentag.com.au/documents/msds/Apparent-Azoxystrobin-Extra-SDS-0221.pdf
https://ecotox.ipmcenters.org/details.cfm?recordID=34992
https://cdn.prod.website-files.com/64a41d7fe20bb4386d083a33/66b0d55ea7dd0ca4de83be59_MSDS%20For%20Azoxystorbin.pdf
https://cdn.prod.website-files.com/64a41d7fe20bb4386d083a33/66b0d55ea7dd0ca4de83be59_MSDS%20For%20Azoxystorbin.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6594959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Experimental Protocols

The ecotoxicological data presented in this guide are primarily derived from standardized
studies conducted according to internationally recognized guidelines, such as those
established by the Organisation for Economic Co-operation and Development (OECD).

Avian Acute Oral Toxicity: The acute oral toxicity to birds is typically determined using a limit
test (e.g., OECD Guideline 223). In this test, a single high dose of the test substance is
administered orally to a group of birds (e.g., Bobwhite Quail). The birds are then observed for a
period of 14 days for mortality and any signs of toxicity. If no mortality or significant toxic effects
are observed at the limit dose (e.g., 2000 mg/kg body weight), the LD50 is considered to be
greater than that dose.

Aquatic Toxicity (Fish and Invertebrates): Acute toxicity to aquatic organisms is assessed
through static or semi-static tests (e.g., OECD Guidelines 203 for fish and 202 for Daphnia). In
these tests, the organisms are exposed to a range of concentrations of the test substance in
water for a defined period (e.g., 96 hours for fish, 48 hours for Daphnia). The concentration that
causes mortality in 50% of the test population (LC50) or an adverse effect in 50% of the
population (e.g., immobilization for Daphnia, EC50) is then determined.

Honeybee Acute Toxicity: The acute toxicity to honeybees is evaluated through oral and contact
tests (e.g., OECD Guidelines 213 and 214). In the oral toxicity test, bees are fed a sugar
solution containing the test substance. In the contact toxicity test, the substance is applied
directly to the thorax of the bees. Mortality is assessed over a 48-hour period to determine the
LD50.

Earthworm Acute Toxicity: The acute toxicity to earthworms is determined using a filter paper
contact test or an artificial soil test (e.g., OECD Guideline 207). In the artificial soil test,
earthworms are exposed to soil treated with different concentrations of the test substance.
Mortality is recorded over a 14-day period to calculate the LC50.

Visualizing Key Processes

To better understand the mode of action and the experimental approach to safety assessment,
the following diagrams are provided.
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Caption: Experimental workflow for non-target organism safety assessment.
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Caption: Mechanism of action of Qol fungicides on the mitochondrial electron transport chain.
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Conclusion

The available data indicates that Metyltetraprole has a low acute toxicity to birds.[1] While
data for other non-target organisms is still emerging, the initial assessments suggest a safety
profile that is comparable to or more favorable than some existing strobilurin fungicides. It is
important to note that while acute toxicity data provides a valuable snapshot, chronic and sub-
lethal effects also play a crucial role in the overall environmental risk assessment of any
pesticide. Further research will continue to refine our understanding of Metyltetraprole's long-
term impact on non-target ecosystems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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